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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B10767619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Docosahexaenoic acid-d5 (DHA-d5), a

deuterated analog of docosahexaenoic acid (DHA). Its primary application is as an internal

standard for the precise quantification of DHA in various biological matrices using mass

spectrometry-based techniques.[1][2][3] DHA is a critical omega-3 polyunsaturated fatty acid

(PUFA) that constitutes a significant portion of the brain's PUFAs and is abundant in the gray

matter and retinal membranes.[2] Given the physiological and pathological significance of DHA

in neural development, cardiovascular health, obesity, and inflammation, accurate

measurement of its levels is crucial in research and clinical settings.[2]

Physicochemical Properties and Specifications
Docosahexaenoic acid-d5, with the CAS number 1197205-71-2, is a stable isotope-labeled

form of DHA. The deuterium labeling provides a distinct mass shift, allowing it to be

differentiated from endogenous, unlabeled DHA in mass spectrometry analysis, without altering

its chemical properties significantly.[3]
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Property Value

CAS Number 1197205-71-2

Molecular Formula C22H27D5O2

Molecular Weight 333.52 g/mol

Synonyms

(4Z,7Z,10Z,13Z,16Z,19Z)-4,7,10,13,16,19-

Docosahexaenoic-21,21,22,22,22-d5 acid,

DHA-d5, Cervonic Acid-d5

Purity ≥98%

Isotopic Enrichment ≥98 atom % D

Appearance Clear, colorless liquid

Storage Store at -20°C

Experimental Protocols
The primary application of DHA-d5 is as an internal standard in quantitative analytical methods.

Below is a detailed methodology for the quantification of DHA in biological samples, such as

plasma or microglia, using a liquid chromatography-tandem mass spectrometry (LC-MS/MS)

assay with DHA-d5 as the internal standard.[4][5][6]

Quantification of Docosahexaenoic Acid in Biological
Samples using LC-MS/MS with DHA-d5 Internal
Standard
1. Sample Preparation (Lipid Extraction)

To 100 µL of plasma or cell lysate in an Eppendorf tube, add 10 µL of an internal standard

mixture containing DHA-d5 at a known concentration (e.g., 10 µg/mL).[4]

Add a suitable organic solvent for lipid extraction, such as a 3:2 (v/v) mixture of hexane and

isopropanol, at a 1:10 sample-to-solvent ratio.[4]

Vortex the mixture thoroughly.
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For plasma samples, incubate at -20°C for 10 minutes, followed by centrifugation at 14,000 x

g at 4°C for 5 minutes.[4]

Transfer the supernatant containing the lipid extract to a new tube for analysis.

2. Liquid Chromatography (LC) Conditions

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 mm × 50 mm, 1.7 µm).[7]

Mobile Phase: A gradient of acetonitrile and water containing 2 mM ammonium acetate.[5][6]

Mobile Phase A: Water with 2 mM ammonium acetate

Mobile Phase B: Acetonitrile

Flow Rate: 0.3 mL/min.[5][6]

Column Temperature: 40 °C.[7]

Injection Volume: 2 µL.

3. Tandem Mass Spectrometry (MS/MS) Conditions

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Negative Electrospray Ionization (ESI-).[5][6]

Multiple Reaction Monitoring (MRM) Transitions:

DHA-d5: m/z 332.1 → 228.3 / 234.2.[5][6]

DHA (unlabeled): m/z 327.2 → 283.2 (or other validated product ion)

Data Analysis: The concentration of DHA in the sample is determined by calculating the ratio

of the peak area of the endogenous DHA to the peak area of the DHA-d5 internal standard
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and comparing this ratio to a standard curve generated with known concentrations of

unlabeled DHA.

Visualizations
The following diagrams illustrate the experimental workflow for DHA quantification and the

biosynthetic pathway of DHA.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Analysis

Biological Sample (Plasma/Lysate)

Add DHA-d5 Internal Standard

Lipid Extraction (Hexane/Isopropanol)

Centrifugation

Collect Supernatant

LC-MS/MS Analysis

Data Acquisition (MRM)

Quantification (Ratio to Internal Standard)

Click to download full resolution via product page

Experimental workflow for DHA quantification using DHA-d5.
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Biosynthesis of Docosahexaenoic Acid (DHA).
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The biosynthesis of DHA is a multi-step process involving a series of desaturation and

elongation reactions.[8][9][10] DHA-d5 can be used as a tracer to study the kinetics and

metabolism of DHA within this pathway and its incorporation into various lipid species.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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